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Compound of Interest

Compound Name: Spiromesifen-d9

Cat. No.: B12371180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the safe handling,

storage, and analytical use of Spiromesifen-d9. The deuterated analog of the insecticide

Spiromesifen, Spiromesifen-d9, serves as a critical internal standard for the accurate

quantification of its parent compound in various matrices. This document outlines the

necessary safety precautions, proper storage conditions, and detailed experimental protocols

for its application in analytical methodologies.

Safety and Handling
While specific toxicity data for Spiromesifen-d9 is not readily available, it should be handled

with the same precautions as its non-deuterated counterpart, Spiromesifen. The following

safety measures are based on the available safety data sheets for Spiromesifen and general

best practices for handling chemical compounds in a laboratory setting.

1.1 Hazard Identification and Precautionary Measures

Spiromesifen is classified as harmful if inhaled and may cause an allergic skin reaction. It is

also very toxic to aquatic life with long-lasting effects.[1][2]

Table 1: Hazard Statements and Precautionary Measures for Spiromesifen
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Hazard Statement Precautionary Statement

H317: May cause an allergic skin reaction. P261: Avoid breathing dust.[2]

P272: Contaminated work clothing must not be

allowed out of the workplace.[2]

P280: Wear protective gloves.[2]

P302 + P352: IF ON SKIN: Wash with plenty of

soap and water.

P333 + P313: If skin irritation or rash occurs:

Get medical advice/attention.

P363: Wash contaminated clothing before

reuse.

H332: Harmful if inhaled.
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

P271: Use only outdoors or in a well-ventilated

area.

P304 + P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

P312: Call a POISON CENTER/doctor if you

feel unwell.

H410: Very toxic to aquatic life with long lasting

effects.
P273: Avoid release to the environment.

P391: Collect spillage.

P501: Dispose of contents/container to an

approved waste disposal plant.

1.2 First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing has

stopped, give artificial respiration. Call a

physician or poison control center immediately.

Skin Contact

Take off contaminated clothing. Rinse skin

immediately with plenty of water for 15-20

minutes. If skin irritation or an allergic reaction

occurs, seek medical attention.

Eye Contact

Rinse opened eye for several minutes under

running water. If symptoms persist, consult a

doctor.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a poison control center or doctor

immediately for treatment advice. Never give

anything by mouth to an unconscious person.

1.3 Personal Protective Equipment (PPE)

To ensure personal safety when handling Spiromesifen-d9, the following personal protective

equipment should be worn:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side shields or goggles.

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: In case of insufficient ventilation or when handling larger quantities, a

NIOSH-approved respirator for dusts and organic vapors is recommended.

Storage and Stability
Proper storage of Spiromesifen-d9 is crucial to maintain its integrity and stability.

Storage Temperature: Store at -20°C for long-term stability.
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Container: Keep the container tightly closed and in a dry, well-ventilated place.

Stability: When stored correctly at -20°C, Spiromesifen-d9 is stable for at least four years.

Stock solutions prepared in acetonitrile should also be stored at -20°C under an inert

atmosphere to prevent degradation.

Physical and Chemical Properties
Table 2: Physical and Chemical Properties of Spiromesifen-d9 and Spiromesifen

Property Spiromesifen-d9 Spiromesifen

Chemical Formula C₂₃H₂₁D₉O₄ C₂₃H₃₀O₄

Molecular Weight 379.5 g/mol 370.5 g/mol

CAS Number 2470126-90-8 283594-90-1

Appearance Solid -

Purity ≥99% deuterated forms (d₁-d₉) -

Solubility
Slightly soluble in chloroform

and DMSO.

Slightly soluble in Chloroform,

DMSO, and Methanol.

IUPAC Name

[2-oxo-3-(2,4,6-

trimethylphenyl)-1-

oxaspiro[4.4]non-3-en-4-yl]

4,4,4-trideuterio-3,3-

bis(trideuteriomethyl)butanoate

[2-oxo-3-(2,4,6-

trimethylphenyl)-1-

oxaspiro[4.4]non-3-en-4-yl]

3,3-dimethylbutanoate

Experimental Protocols
Spiromesifen-d9 is primarily utilized as an internal standard in analytical methods, particularly

in liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the quantification of

Spiromesifen in various samples.

4.1 Synthesis and Purification

The synthesis of Spiromesifen-d9 involves a multi-step process that includes:
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Starting Materials: The synthesis begins with readily available organic precursors.

Deuteration: Specific chemical reactions are employed to incorporate deuterium atoms into

the molecular structure.

Purification: The final product is purified using techniques such as recrystallization or

chromatography to isolate Spiromesifen-d9 from by-products and unreacted starting

materials.

4.2 Preparation of Standard Solutions

Accurate preparation of standard solutions is fundamental for reliable quantification.

Stock Solution: Prepare a stock solution of Spiromesifen-d9 in acetonitrile. Store this

solution at -20°C under an inert atmosphere.

Working Standard Solutions: Prepare working standard solutions by diluting the stock

solution to the desired concentration. These solutions should contain both Spiromesifen and

Spiromesifen-d9 at appropriate concentration ratios for method validation and routine

analysis.

4.3 Sample Preparation and Analysis by LC-MS/MS

The following is a general protocol for the extraction and analysis of Spiromesifen from a

sample matrix using Spiromesifen-d9 as an internal standard.

Extraction:

Homogenize the sample (e.g., agricultural products, animal tissues).

Extract Spiromesifen and its metabolites using a solvent mixture such as

acetonitrile/formic acid/water.

Spike the sample with a known amount of Spiromesifen-d9 internal standard solution at

the beginning of the extraction process.

Clean-up:
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Perform a clean-up step to remove matrix interferences. This can be achieved using solid-

phase extraction (SPE) with cartridges like octadecylsilanized silica gel or by dispersive

solid-phase extraction (d-SPE) with sorbents such as primary secondary amine (PSA).

LC-MS/MS Analysis:

Analyze the final extract using a liquid chromatograph coupled to a tandem mass

spectrometer (LC-MS/MS).

Chromatographic Separation: Use a suitable C18 column for separation.

Mass Spectrometric Detection: Employ electrospray ionization (ESI) in positive mode.

Table 3: Example LC-MS/MS Parameters for Spiromesifen and Spiromesifen-d9

Analyte Precursor Ion (m/z) Product Ion (m/z)

Spiromesifen 371.3 273.0, 255.0

Spiromesifen-d9 ~380.3 ~282.0, ~264.0

Note: The exact m/z values for Spiromesifen-d9 will show a mass shift of approximately 9

atomic mass units compared to the non-deuterated form.

4.4 Quantification

Quantification is based on the ratio of the peak area of the analyte (Spiromesifen) to the peak

area of the internal standard (Spiromesifen-d9). A calibration curve is constructed by plotting

the peak area ratio against the concentration of the analyte in the calibration standards.

Visualizations
5.1 Safe Handling Workflow for Spiromesifen-d9
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Caption: Workflow for the safe handling of Spiromesifen-d9.

5.2 Use of Spiromesifen-d9 as an Internal Standard in LC-MS/MS Analysis
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Caption: Workflow for the use of Spiromesifen-d9 in LC-MS/MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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